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Compound of Interest

Compound Name: Siguazodan

Cat. No.: B1681754

For immediate release

This document provides essential guidance on the proper disposal procedures for
Siguazodan, a potent phosphodiesterase IIl (PDE-III) inhibitor used in research and drug
development. Adherence to these protocols is critical to ensure the safety of laboratory
personnel and to mitigate environmental contamination. Siguazodan is classified as harmful if
swallowed and is very toxic to aquatic life with long-lasting effects.[1] Therefore, proper

disposal is not merely a procedural formality but a core component of responsible laboratory
practice.

Chemical and Physical Properties

A summary of key quantitative data for Siguazodan is presented below for easy reference.

Property Value Source

CAS Number 115344-47-3 [1][21[3]
Molecular Formula C14H16N60O [L12113114115]116]
Molecular Weight 284.32 g/mol [31[7]

Hazard Identification and Safety Precautions
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Siguazodan is classified under the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS) with the following hazards:

o Acute toxicity, Oral (Category 4)[1]

o Skin irritation (Category 2)[3]

o Serious eye irritation (Category 2)[3]

o Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation[3]
e Acute aquatic toxicity (Category 1)[1]

o Chronic aquatic toxicity (Category 1)[1]

The following pictograms are associated with Siguazodan:

walt text
walt text

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

e H410: Very toxic to aquatic life with long lasting effects.[1]

Due to these hazards, strict adherence to safety protocols is mandatory when handling
Siguazodan.

Personal Protective Equipment (PPE)
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The following diagram outlines the mandatory personal protective equipment to be used when
handling Siguazodan.
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Mandatory Personal Protective Equipment

A
vvears

‘Wears

> Impervious Gloves | Nitrile or other appropriate material

Researcher

Wears

Safety Glasses with Side-Shields [ Conforming to EN166 or NIOSH standards

> Laboratory Coat | Full coverage

Uses when needed

Y

Respirator | If dust or aerosols are generated
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Siguazodan Waste Generated

Identify Waste Type

\4 \4 Y

Solid Waste Liquid Waste Sharps Waste
(e.g., contaminated gloves, labware) (e.g., solutions containing Siguazodan) (e.g., contaminated needles)
1

Proper Contaiiment

\4 Y

Sealable Hazardous Waste Container Leak-proof Hazardous Waste Container Hazardous Sharps Container

Label Container:
- Hazardous Waste

e e - Siguazodan
- Hazards
- Date

;

Store in Designated Secure Area

Arrange for Pickup by Certified Hazardous Waste Disposal Service

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Siguazodan: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681754#siguazodan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://dcchemicals.com/msds/MSDS_DC29002.html
https://dcchemicals.com/product_show-Siguazodan.html?datasheet=datasheet
https://pubchem.ncbi.nlm.nih.gov/compound/72124
https://www.scbt.com/p/siguazodan-115344-47-3
https://en.wikipedia.org/wiki/Siguazodan
https://dcchemicals.com/product_show-Siguazodan.html
https://dcchemicals.com/product_show-Siguazodan.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5E4UI00UQJ
https://www.benchchem.com/product/b1681754#siguazodan-proper-disposal-procedures
https://www.benchchem.com/product/b1681754#siguazodan-proper-disposal-procedures
https://www.benchchem.com/product/b1681754#siguazodan-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

